(4R,6R)-2-Oxo-6-phenylpiperidine-4-carboxylic acid

• IUPAC Name: (4R,6R)-2-oxo-6-phenylpiperidine-4-carboxylic acid
• InChI: InChI=1S/C12H13NO3/c14-11-7-9(12(15)16)6-10(13-11)8-4-2-1-3-5-8/h1-5,9-10H,6-7H2,(H,13,14)(H,15,16)/t9-,10-/m1/s1
• InChI Key: OMXQPXCUIGPFAL-NXEZZACHSA-N
• Canonical SMILES: C1C(CC(=O)NC1C2=CC=CC=C2)C(=O)O
• Isomeric SMILES: C1[C@H](CC(=O)N[C@H]1C2=CC=CC=C2)C(=O)O
• Molecular Formula: C12H13NO3
• Molecular Weight: 219.24 g/mol

Description

(4R,6R)-2-Oxo-6-phenylpiperidine-4-carboxylic acid is a chemical compound that belongs to the class of piperidine carboxylic acids. It has been studied extensively for its potential applications in various fields of scientific research.

Scientific Research Applications

• Material Science and Biochemistry Applications :

  • (4R,6R)-2-Oxo-6-phenylpiperidine-4-carboxylic acid and related compounds have been identified as useful tools in material science and biochemistry. They have been shown to be effective inducers in peptides and serve as rigid electron spin resonance probes and fluorescence quenchers, highlighting their potential in biochemical studies (Toniolo et al., 1998).

• Chemical Synthesis and Catalysis :

  • This compound plays a role in the electrochemical oxidation of alcohols and aldehydes to carboxylic acids, demonstrating its utility in chemical synthesis and as a catalyst. Its use in the synthesis of levetiracetam, a medication for epilepsy, showcases its applicability in medicinal chemistry (Rafiee et al., 2018).

• Inorganic Chemistry :

  • In inorganic chemistry, variants of this compound have been synthesized and characterized for their behavior in solid state and aqueous solutions. Their interactions with blood plasma proteins have been studied, providing insights into biological interactions and potential biomedical applications (Koleša-Dobravc et al., 2014).

• Organic Frameworks and Coordination Chemistry :

  • Research has also explored the construction of lanthanide-organic coordination polymeric networks using derivatives of (4R,6R)-2-Oxo-6-phenylpiperidine-4-carboxylic acid. These studies contribute to the development of novel materials with potential applications in various fields including catalysis and materials science (Liu et al., 2009).

• Solid-Phase Synthesis of Peptides :

  • The compound is instrumental in the solid-phase synthesis of peptides, specifically in incorporating TOAC into peptide sequences. This application is significant in the field of peptide research and drug development (Martin et al., 2001).

• Photocatalytic Applications :

  • Its derivatives have been doped in metal-organic frameworks for various photocatalytic applications, including water oxidation and carbon dioxide reduction. This demonstrates its role in environmental applications and green chemistry (Wang et al., 2011).